Cas no 107537-99-5 (Pentanenitrile, 2-hydroxy-, (S)-)

• Product Name: Pentanenitrile, 2-hydroxy-, (S)-
• CAS No: 107537-99-5
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1183471
• PubChem ID: 12548639
• Update Time: 2025-04-20

Pentanenitrile, 2-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxypentanenitrile
• Pentanenitrile, 2-hydroxy-, (S)-
• (2S)-2-hydroxypentanenitrile
• DTXSID701309733
• 107537-99-5
• CHEBI:197363

• Inchi： 1S/C5H9NO/c1-2-3-5(7)4-6/h5,7H,2-3H2,1H3/t5-/m0/s1
• InChI Key： AANFRDGJHYLLAE-YFKPBYRVSA-N
• SMILES： O[C@H](C#N)CCC

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44Ų